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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Executive Summary: The Dual Nature of Tinuvin 770
Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate (CAS: 52829-07-9), commercially known as

Tinuvin® 770, is a low molecular weight Hindered Amine Light Stabilizer (HALS).[1] While its

primary industrial function is preventing photo-oxidative degradation in polyolefins (PP, PE) and

styrenics, it has recently gained notoriety in two distinct analytical contexts:

Trace Contaminant: A pervasive "ghost peak" in LC-MS assays caused by leaching from

laboratory plasticware.[1]

Forensic Target: An emerging adulterant (BTMPS) in the illicit opioid supply chain.[1]

This guide moves beyond basic spectral listing to provide a causal analysis of its spectroscopic

signature, enabling researchers to distinguish this molecule from polymer matrices or complex

biological samples.
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To interpret the spectra, one must understand the molecule's symmetry. Tinuvin 770 is a diester

composed of a central sebacic acid (ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""

class="inline ng-star-inserted">

) linker and two identical tetramethylpiperidine rings. This symmetry simplifies the NMR
spectrum but complicates Mass Spectrometry due to facile fragmentation.

Figure 1: Structural Fragmentation Pathway (DOT
Diagram)

Figure 1: MS Fragmentation Logic & HALS Activation
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Nuclear Magnetic Resonance (NMR)
The Gold Standard for Structural Confirmation. In

H NMR, the molecule's symmetry means the two piperidine rings are magnetically equivalent,
halving the expected number of signals.

Experimental Protocol (Self-Validating)
Solvent:ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

(Chloroform-d) is preferred. The sebacate chain ensures high solubility, unlike many high-
MW HALS.

Concentration: ~10 mg/mL.[1]
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Internal Standard: TMS (0.00 ppm).[1][2]

Validation Check: The integration ratio of the methyl singlets (24H total) to the ester-adjacent

methylene triplet (4H) must be exactly 6:1. Deviation suggests hydrolysis of the ester

linkage.[1]

Table 1: H NMR Assignments (400 MHz, )
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Shift
(ngcontent-ng-
c176312016=""
_nghost-ng-
c3009799073="
" class="inline
ng-star-
inserted">

, ppm)

Multiplicity Integration Assignment
Structural
Insight

5.05 - 5.15 Multiplet (tt) 2H CH-O-CO

Methine proton

on the ring.

Deshielded by

the ester oxygen.

2.25
Triplet (

Hz)
4H -O-CO-CH₂- -methylene of the

sebacate chain.

1.90
Doublet of

doublets
4H Ring CH₂ (eq)

Equatorial

protons on the

piperidine ring.

1.58 Multiplet 4H -O-CO-CH₂-CH₂- -methylene of the

sebacate chain.

1.28 Broad Singlet 8H Bulk CH₂

Central sebacate

chain (carbons

4,5,6,7).

1.15 / 1.25 Singlets 24H Ring CH₃

Gem-dimethyl

groups. Appears

as two peaks

due to

axial/equatorial

environments.
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1.10 Multiplet 4H Ring CH₂ (ax)

Axial protons on

the piperidine

ring.

0.7 - 1.0 Broad 2H N-H

Amine proton.

Shift varies

heavily with

concentration

and water

content.

Table 2: C NMR Assignments ( )
Shift (ngcontent-ng-
c176312016="" _nghost-
ng-c3009799073=""
class="inline ng-star-
inserted">

, ppm)

Assignment Note

173.5 C=O (Ester) Diagnostic carbonyl peak.

69.5 C-O (Methine)
Ring carbon attached to

oxygen.

51.2 C-N (Quaternary)
Sterically hindered carbons

adjacent to Nitrogen.

44.0 Ring CH₂
Methylene groups in the

piperidine ring.

34.8
Sebacate

-CH₂

Adjacent to carbonyl.

25.0 - 30.0 Sebacate Bulk / Methyls Overlapping aliphatic region.

Infrared Spectroscopy (FT-IR)
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Rapid Identification & Screening. IR is less specific than NMR but critical for identifying Tinuvin

770 within a polymer film (e.g., PP or PE).[1] The key is distinguishing the HALS ester from the

polymer backbone.

Table 3: Diagnostic IR Bands (ATR Method)
Wavenumber (ngcontent-
ng-c176312016=""
_nghost-ng-
c3009799073=""
class="inline ng-star-
inserted">

)

Vibration Mode Diagnostic Value

3300 - 3400 N-H Stretch (Weak, Broad)
Confirms secondary amine.

Often obscured by moisture.

2930 - 2970 C-H Stretch (Aliphatic)
Strong but non-specific

(overlaps with polymer matrix).

1720 - 1735 C=O Stretch (Ester)

Primary Identifier.

Distinguishes 770 from non-

ester HALS (e.g.,

Chimassorb).

1220 - 1240 C-O-C Stretch Ester linkage fingerprint.

~1500 N-H Bending
Weak band, confirms amine

presence.

Mass Spectrometry (MS)
Trace Detection & Deformulation. Tinuvin 770 is notorious for "ion suppression" in proteomics

because it ionizes easily and leaches from plastic tubes.[1]

Molecular Ion:ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-

star-inserted">

Da
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(ESI Positive Mode).

Base Peak: Often ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline

ng-star-inserted">

481 or a fragment depending on collision energy.

Key Fragments:

m/z 342: Loss of one tetramethylpiperidine ring (cleavage at ester).[1]

m/z 140/156: Tetramethylpiperidine moiety.[1]

m/z 241: Doubly charged ion ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""

class="inline ng-star-inserted">

(Common in ESI).

Senior Scientist Insight: If you observe a persistent peak at m/z 481 or 241 in your LC-MS

blank runs, check your sample preparation vials. Many polypropylene tubes use Tinuvin 770 as

a stabilizer, which leaches into organic solvents (MeOH/ACN).[1]

Analytical Workflow: Extraction from Polymer Matrix
To analyze Tinuvin 770 quantitatively from a plastic sample (e.g., a failed medical device), a

rigorous extraction is required.

Figure 2: Extraction & Analysis Workflow (DOT Diagram)
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Figure 2: Deformulation Workflow for HALS Analysis
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"Salting In" Protocol Note
For aqueous extraction (e.g., leaching studies), Tinuvin 770 is hydrophobic and sticks to

surfaces. Adding 0.1 M KCl to the aqueous solvent can improve recovery by "salting in" the

amine species and reducing adsorption to glass/plastic walls [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Tinuvin 770 | C28H52N2O4 | CID 164282 - PubChem [pubchem.ncbi.nlm.nih.gov]
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of Tinuvin® 770]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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